5-(3-Fluorobenzyl)isoxazole-3-carboxylic acid

• Molecular Formula: C11H8FNO3
• Molecular Weight: 221.18 g/mol
• IUPAC Name: 5-[(3-fluorophenyl)methyl]-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C11H8FNO3/c12-8-3-1-2-7(4-8)5-9-6-10(11(14)15)13-16-9/h1-4,6H,5H2,(H,14,15)
• InChI Key: RCWFGQDWWLKSIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CC2=CC(=NO2)C(=O)O

Description

5-(3-Fluorobenzyl)isoxazole-3-carboxylic acid is a useful research compound. Its molecular formula is C11H8FNO3 and its molecular weight is 221.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethanol (3 mL) was added to the mixture of ethyl 5-(3-fluorobenzyl)isoxazole-3-carboxylate (0.688 g; 2.82 mmol) and 1M sodium hydroxide (10.5 mL; 10.5 mmol). The mixture was stirred overnight at room temperature and was concentrated under reduced pressure to remove ethanol. The aqueous solution was acidified by addition of 6N hydrochloric acid to pH 0-1. The formed precipitate was collected by filtration and was dried. 0.5026 g (82%) of 5-(3-fluorobenzyl)isoxazole-3-carboxylic acid was obtained as a white solid, which was directly used in the next step.